N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H13ClN4O2S/c1-25-17-7-6-16-20-14(10-23(16)22-17)11-4-5-12(19)13(9-11)21-18(24)15-3-2-8-26-15/h2-10H,1H3,(H,21,24)
• InChI Key: VFLAWLJOLIBYKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)Cl)NC(=O)C4=CC=CS4
• Molecular Formula: C18H13ClN4O2S
• Molecular Weight: 384.8 g/mol

Description

“N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)thiophene-2-carboxamide” is a chemical compound with the molecular formula C23H15ClN4O4. It is a derivative of imidazo[1,2-b]pyridazine, a class of compounds that have been attracting substantial interest due to their potential pharmaceutical applications.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with multiple rings and functional groups. The compound contains an imidazo[1,2-b]pyridazine ring, which is a type of nitrogen-containing heterocycle. This ring is substituted with a methoxy group at the 6-position and a 2-chloro-5-phenylthiophene-2-carboxamide group at the 2-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not detailed in the retrieved sources. The molecular formula of the compound is C23H15ClN4O4, and its average mass is 446.843 Da.

Scientific Research Applications

Antitumor Activity

Imidazole derivatives, including those similar in structure to the compound , have been extensively studied for their antitumor properties. Various derivatives have demonstrated potential in preclinical testing stages, indicating their significance in the search for new antitumor drugs and compounds with diverse biological activities (M. Iradyan, N. Iradyan, F. Arsenyan, G. M. Stepanyan, 2009).

Pharmaceutical Impurities and Synthesis

Research into the synthesis of pharmaceutical impurities, particularly of proton pump inhibitors like omeprazole, sheds light on the novel synthetic processes that could potentially involve compounds with similar structural features. This includes understanding the formation of specific impurities during drug synthesis and their implications (S. Saini, C. Majee, G. Chakraborthy, Salahuddin, 2019).

Optoelectronic Materials

Functionalized quinazolines and pyrimidines have found applications in optoelectronic materials, indicating the potential for compounds like "N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)thiophene-2-carboxamide" to contribute to the development of electronic devices, luminescent elements, and photoelectric conversion elements. This area of research highlights the value of incorporating such compounds into π-extended conjugated systems for novel optoelectronic material creation (G. Lipunova, E. Nosova, V. Charushin, O. Chupakhin, 2018).

AMPK-Independent Effects

5-Aminoimidazole-4-carboxamide ribonucleoside (AICAr) is a well-known pharmacological modulator of AMPK activity. However, studies have shown that many effects of AICAr, previously attributed to AMPK activation, are actually AMPK-independent. This suggests that compounds with similar structures could have significant biological effects beyond their anticipated targets, underscoring the importance of understanding the full range of activities of such compounds (D. Visnjic, H. Lalić, Vilma Dembitz, Barbara Tomić, Tomislav Smoljo, 2021).

Future Directions

The future directions for research on “N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)thiophene-2-carboxamide” and related compounds could involve further exploration of their synthesis, properties, and potential pharmaceutical applications. Given the interest in imidazo[1,2-a]pyridines due to their potential pharmaceutical applications, it is likely that research in this area will continue.